3-isobutyl-N-[1-(2-methylbenzyl)cyclopropyl]-5-isoxazolecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-isobutyl-N-[1-(2-methylbenzyl)cyclopropyl]-5-isoxazolecarboxamide is a compound related to a class of N-benzyl-cyclopropyl-isoxazole carboxamides. These compounds have been designed and synthesized for various applications, particularly in the agricultural sector as herbicides.
Synthesis Analysis
The synthesis of compounds similar to this compound involves a series of chemical reactions. For instance, the synthesis of N-benzyl-5-cyclopropyl-isoxazole-4-carboxamides, a related class, is achieved by reacting 5-cyclopropylisoxazole-4-carboxylic acid with substituted benzylamines. The structures of these compounds are confirmed using NMR and MS techniques (Sun et al., 2020).
Molecular Structure Analysis
The molecular structure of compounds within this category is typically characterized by NMR and mass spectrometry. These methods provide insights into the arrangement of atoms and the molecular configuration of the compound, essential for understanding its chemical behavior.
Chemical Reactions and Properties
These compounds exhibit various chemical behaviors under different conditions. For instance, some derivatives are synthesized through reactions such as [3 + 2] cycloaddition of ynamides with isoxazol-5-amines, yielding functionalized pyrrole-3-carboxamide derivatives (Cao et al., 2019).
Physical Properties Analysis
The physical properties of these compounds can be inferred from their synthesis and molecular structure. Parameters like solubility, melting point, and crystalline structure are commonly analyzed using various analytical techniques.
Chemical Properties Analysis
The chemical properties of these compounds, such as reactivity, stability, and interactions with other substances, are determined through experimental assays and theoretical calculations. For example, enzymatic bioassays indicated that certain derivatives could inhibit specific enzymes, altering their chemical and biological properties (Sun et al., 2020).
properties
IUPAC Name |
N-[1-[(2-methylphenyl)methyl]cyclopropyl]-3-(2-methylpropyl)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O2/c1-13(2)10-16-11-17(23-21-16)18(22)20-19(8-9-19)12-15-7-5-4-6-14(15)3/h4-7,11,13H,8-10,12H2,1-3H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGFHGSGNYRKGRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CC2(CC2)NC(=O)C3=CC(=NO3)CC(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.